Cas no 1128078-21-6 (2-(1-(3,3-Dimethylcyclohexyl)ethoxy)acetic acid)

2-(1-(3,3-Dimethylcyclohexyl)ethoxy)acetic acid structure
1128078-21-6 structure
Product Name:2-(1-(3,3-Dimethylcyclohexyl)ethoxy)acetic acid
CAS No:1128078-21-6
MF:C12H22O3
MW:214.301284313202
CID:3167500
PubChem ID:67017397
Update Time:2025-04-21

2-(1-(3,3-Dimethylcyclohexyl)ethoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1-(3,3-Dimethylcyclohexyl)ethoxy)acetic acid
    • SCHEMBL1396769
    • 2-(1-(3,3-Dimethylcyclohexyl)ethoxy)aceticacid
    • MQLZCJQNOOMSSF-UHFFFAOYSA-N
    • 1128078-21-6
    • Inchi: 1S/C12H22O3/c1-9(15-8-11(13)14)10-5-4-6-12(2,3)7-10/h9-10H,4-8H2,1-3H3,(H,13,14)
    • InChI Key: MQLZCJQNOOMSSF-UHFFFAOYSA-N
    • SMILES: O(CC(=O)O)C(C)C1CCCC(C)(C)C1

Computed Properties

  • Exact Mass: 214.15689456Da
  • Monoisotopic Mass: 214.15689456Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 46.5Ų

2-(1-(3,3-Dimethylcyclohexyl)ethoxy)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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2-(1-(3,3-dimethylcyclohexyl)ethoxy)acetic acid
1128078-21-6 95%
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$634 2021-06-15
Chemenu
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2-(1-(3,3-dimethylcyclohexyl)ethoxy)acetic acid
1128078-21-6 95%
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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
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